Cas no 603-83-8 (2-methyl-3-nitro-aniline)

• Product Name: 2-methyl-3-nitro-aniline
• CAS No: 603-83-8
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• MDL: MFCD00007731
• CID: 38730
• PubChem ID: 11783
• Update Time: 2025-05-25

2-methyl-3-nitro-aniline Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3-nitroaniline
• 2-Amino-6-nitrotoluene
• 3-Nitro-o-toluidine
• 1-AMINO-2-METHYL-3-NITROBENZENE
• 2-Chloro-4-aminopyridine
• 2-methyl-3-nitro-aniline
• 2-methyl-3-nitro-benzenamine
• 2-methyl-3-nitrobenzeneamine
• 2-nitro-6-aminotoluene
• Benzenamine,2-methyl-3-nitro
• EINECS 210-059-6
• o-Toluidine,3-nitro
• Benzenamine, 2-methyl-3-nitro-
• o-Toluidine, 3-nitro-
• (2-methyl-3-nitrophenyl)amine
• 2-methyl-3-nitrobenzenamine
• 2-methyl-3-nitro-phenylamine
• HFCFJYRLBAANKN-UHFFFAOYSA-N
• 2-methyl-3-nitrophenylamine
• 2-METHYL-3-NITROANILINE (2-AMINO-6-NITROTOLUENE)
• x-Nitro-o-toluidine
• PubChem4480
• 603-83-8
• N0455
• NCGC00091779-02
• 3-(cyclohexylsulfonyl)phenylboronic acid
• SMR001371989
• FT-0602349
• AKOS015831346
• 2-amino-6-nitro-toluene
• HMS3039H05
• NSC 227939
• J-509954
• Z104479332
• InChI=1/C7H8N2O2/c1-5-6(8)3-2-4-7(5)9(10)11/h2-4H,8H2,1H
• 4-12-00-01811 (Beilstein Handbook Reference)
• MFCD00007731
• CHEMBL1882292
• Tox21_200773
• 2-Methyl-3-nitroaniline, 97%
• D3JC433CEB
• P20503
• MLS002454365
• NSC-25011
• PS-6293
• AKOS000120322
• NCGC00091779-01
• NCIOpen2_002635
• F8880-4835
• UNII-D3JC433CEB
• AM20050227
• A8426
• CS-M0044
• SCHEMBL190550
• AKOS024268502
• NSC-227939
• DTXSID8025628
• 2-Nitro-6-amino toluene
• NCGC00258327-01
• AC-907/25014174
• 2-methyl-3-nitro aniline
• SCHEMBL15630321
• 6-nitro-2-aminotoluene
• CAS-603-83-8
• 6-Amino-2-nitrotoluene
• 2-Methy-3-nitroaniline
• AC-2973
• EN300-20624
• DTXCID505628
• BRN 0388393
• NSC227939
• Methyl-3-nitroaniline, 2-
• NS00005127
• DB-032260
• STL069425
• 2-Amino-6-nitrotoluene; 3-Nitro-o-toluidine;1-AMINIO-2METHYL-3-NITROBENZENE
• BENZENAMINE, 2-METHYL-3-NITRO
• 3-NITRO-2-METHYLANILINE
• FM31633
• Benzenamine, 2-methyl-3-nitro-(9CI)
• 210-059-6

• MDL： MFCD00007731
• Inchi： 1S/C7H8N2O2/c1-5-6(8)3-2-4-7(5)9(10)11/h2-4H,8H2,1H3
• InChI Key： HFCFJYRLBAANKN-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=C(C=1C)N)=O
• BRN： 0388393

Computed Properties

• Exact Mass: 152.05900
• Monoisotopic Mass: 152.058578
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 71.8

Experimental Properties

• Color/Form: Not available
• Density: 1.378
• Melting Point: 88.0 to 91.0 deg-C
• Boiling Point: 305°C(lit.)
• Flash Point: 305°C
• Refractive Index: 1.6394 (estimate)
• Solubility: <1mg/l
• Water Partition Coefficient: <0.1 g/100 mL at 23 ºC
• PSA: 71.84000
• LogP: 2.58980
• Solubility: Not available

2-methyl-3-nitro-aniline Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301,H311,H331,H373,H411
• Warning Statement： P261,P273,P280,P301+P310,P311
• Hazardous Material transportation number：UN 2660 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 23/24/25-33-51/53
• Safety Instruction： S28-S36/37-S45-S61-S28A
• RTECS：XU8200000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature
• Risk Phrases：R23/24/25; R33; R51/53
• Packing Group：III
• Safety Term：6.1
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2-methyl-3-nitro-aniline

Comprehensive Overview of 2-Methyl-3-Nitro-Aniline (CAS No. 603-83-8): Properties, Applications, and Industry Insights

2-Methyl-3-nitro-aniline (CAS No. 603-83-8), a specialized aromatic compound, has garnered significant attention in industrial and research sectors due to its unique chemical properties. This nitro-substituted aniline derivative is characterized by a methyl group at the 2-position and a nitro group at the 3-position of the benzene ring, which influence its reactivity and applications. Its molecular formula, C₇H₈N₂O₂, reflects a balance between stability and functional versatility, making it valuable for synthetic chemistry.

In recent years, the demand for nitroaniline intermediates like 2-methyl-3-nitro-aniline has surged, driven by their role in producing dyes, agrochemicals, and pharmaceuticals. Searches for "nitroaniline synthesis" or "CAS 603-83-8 applications" highlight growing interest in optimizing its production and exploring novel uses. The compound’s solubility in organic solvents and moderate melting point (≈100–105°C) further enhance its utility in controlled reactions.

From an environmental perspective, researchers are investigating green chemistry alternatives for synthesizing 2-methyl-3-nitro-aniline to reduce waste and energy consumption. Queries such as "eco-friendly nitroaniline production" align with global sustainability trends. Advanced catalytic methods and solvent-free reactions are emerging as key topics, addressing both efficiency and regulatory compliance.

The pharmaceutical industry leverages 2-methyl-3-nitro-aniline as a precursor for heterocyclic compounds with potential bioactive properties. Studies linking its derivatives to antimicrobial or anticancer effects frequently appear in academic literature. This aligns with search trends like "nitroaniline in drug discovery," underscoring its relevance in medicinal chemistry.

Quality control and analytical techniques for CAS No. 603-83-8 are critical discussion points. HPLC and GC-MS are commonly used to verify purity, with searches for "2-methyl-3-nitro-aniline analysis" reflecting industry needs. Regulatory frameworks, such as REACH, emphasize proper handling and documentation, though the compound is not classified under hazardous categories.

Innovations in dye and pigment manufacturing continue to drive demand for 2-methyl-3-nitro-aniline. Its nitro group facilitates vibrant color formation, appealing to textile and coating industries. Long-tail keywords like "nitroaniline-based dyes" or "603-83-8 in pigments" indicate niche market interest.

Future prospects for 2-methyl-3-nitro-aniline include nanotechnology applications, where its structural features may aid in designing functionalized nanomaterials. As AI and machine learning accelerate material discovery, this compound’s role in high-performance materials could expand, resonating with queries like "nitroaniline in advanced materials."